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Compound of Interest

Compound Name: 3-(4-Hydroxyphenyl)lactate

Cat. No.: B1241504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 3-(4-Hydroxyphenyl)lactate. Our goal is to furnish you with procedural, step-by-

step guidance to ensure safe laboratory practices and to answer your operational questions,

solidifying our commitment to being your trusted partner in laboratory safety and chemical

handling.

Hazard Identification and Personal Protective Equipment
3-(4-Hydroxyphenyl)lactate is classified as an irritant.[1][2] It can cause skin irritation, serious

eye irritation, and respiratory irritation.[1] Adherence to proper safety protocols is crucial to

minimize risk.

Table 1: GHS Hazard Information for 3-(4-Hydroxyphenyl)lactate[1][2]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation

Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

GHS07 Warning
H335: May cause

respiratory irritation

Table 2: Recommended Personal Protective Equipment (PPE)[2][3][4][5][6][7]

PPE Category Item Specification Rationale

Eye Protection Safety Goggles

ANSI Z87.1-rated,

chemical splash

goggles

Protects eyes from

dust particles and

splashes.

Hand Protection Nitrile Gloves
Chemical-resistant,

disposable

Prevents skin contact

and irritation.

Body Protection Laboratory Coat Long-sleeved

Protects skin and

clothing from

contamination.

Respiratory Protection
NIOSH-approved

respirator

Required when

engineering controls

are insufficient or

when handling large

quantities of powder.

Prevents inhalation of

dust and subsequent

respiratory irritation.

Operational Plan: Step-by-Step Handling
Procedures
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This section details the procedural steps for the safe handling of 3-(4-Hydroxyphenyl)lactate
in a laboratory setting.

Preparation and Engineering Controls
Ventilation: All handling of solid 3-(4-Hydroxyphenyl)lactate should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[2]

Designated Area: Establish a designated area for handling the compound. This area should

be clearly marked and equipped with the necessary safety and cleanup materials.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Weighing and Aliquoting the Compound
Avoid Dust Generation: Handle the solid material carefully to avoid creating dust.[2]

Weighing Procedure:

Place a weigh boat on an analytical balance within the fume hood.

Tare the balance.

Carefully transfer the desired amount of 3-(4-Hydroxyphenyl)lactate to the weigh boat

using a clean spatula.

If preparing a solution, carefully add the weighed solid to the solvent in a suitable

container.

Spill and Emergency Procedures
Minor Spills:

Alert others in the vicinity.

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising

dust.
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Collect the material into a sealed container for disposal.

Clean the spill area with soap and water.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2] Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[2] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Disposal Plan: Waste Management Protocol
Proper disposal of 3-(4-Hydroxyphenyl)lactate and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization
Based on available safety data, 3-(4-Hydroxyphenyl)lactate is not classified as a hazardous

waste according to RCRA regulations. However, it should be handled as a chemical waste.

Always consult your institution's specific waste disposal guidelines.

Solid Waste Disposal
Unused or Contaminated Solid: Collect any unused or contaminated solid 3-(4-
Hydroxyphenyl)lactate in a clearly labeled, sealed container.

Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads, paper

towels) should also be placed in a sealed container for chemical waste disposal.

Liquid Waste Disposal
Solutions: Aqueous solutions of 3-(4-Hydroxyphenyl)lactate should be collected in a

designated, labeled waste container. Do not pour chemical waste down the drain unless

specifically permitted by your institution's environmental health and safety department.[3]
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Empty Container Disposal
Rinsing: Triple-rinse empty containers with a suitable solvent (e.g., water or ethanol).

Rinsate Collection: Collect the rinsate as chemical waste.

Final Disposal: Once triple-rinsed, the container can typically be disposed of in the regular

trash, after defacing the label.[8]

Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and steps for safely handling 3-(4-
Hydroxyphenyl)lactate.
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Safe Handling Workflow for 3-(4-Hydroxyphenyl)lactate

Start: Receive/Prepare to Handle
3-(4-Hydroxyphenyl)lactate

Preparation:
- Work in Fume Hood

- Don appropriate PPE
- Prepare designated workspace

Weighing and Aliquoting:
- Handle carefully to avoid dust

- Use appropriate tools

Spill Occurred?

Handle Spill:
- Cover with absorbent

- Collect in sealed container
- Decontaminate area

Yes

Proceed with
Experimental Protocol

No

Re-evaluate and restart

Waste Disposal:
- Segregate solid and liquid waste

- Label containers clearly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling 3-(4-Hydroxyphenyl)lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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